Cas no 1247534-24-2 (Benzonitrile, 4-methyl-2-(methylthio)-)

• Product Name: Benzonitrile, 4-methyl-2-(methylthio)-
• CAS No: 1247534-24-2
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 5462316
• Update Time: 2025-06-12

Benzonitrile, 4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(methylthio)benzonitrile
• 4-METHYL-2-(METHYLSULFANYL)BENZONITRILE
• starbld0037713
• Z972666848
• Benzonitrile, 4-methyl-2-(methylthio)-

• Inchi： 1S/C9H9NS/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5H,1-2H3
• InChI Key： FSODMGVSRYWODX-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzonitrile, 4-methyl-2-(methylthio)-

Comprehensive Analysis of Benzonitrile, 4-methyl-2-(methylthio)- (CAS No. 1247534-24-2): Properties, Applications, and Industry Trends

Benzonitrile, 4-methyl-2-(methylthio)- (CAS No. 1247534-24-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This methylthio-substituted benzonitrile derivative exhibits a molecular framework that combines aromaticity with sulfur-based functional groups, making it a valuable intermediate in synthetic chemistry. The compound's 4-methyl-2-(methylthio)benzonitrile configuration provides distinct electronic properties that influence its reactivity patterns.

Recent studies highlight the growing importance of sulfur-containing benzonitrile derivatives in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The methylthio group at the 2-position enhances the compound's ability to participate in hydrogen bonding and π-stacking interactions, crucial for biological activity. Researchers are particularly interested in how the 4-methyl substitution affects the compound's metabolic stability compared to unsubstituted analogs.

From a synthetic chemistry perspective, CAS 1247534-24-2 serves as a versatile building block for constructing more complex molecular architectures. Its benzonitrile core allows for various transformations, including cyano group reduction, nucleophilic aromatic substitution, and transition metal-catalyzed coupling reactions. The compound's thermal stability (typically stable up to 150°C) makes it suitable for high-temperature reactions common in industrial processes.

Analytical characterization of 4-methyl-2-(methylthio)benzonitrile reveals distinctive spectroscopic signatures. In NMR spectroscopy, the methylthio proton typically appears downfield (δ 2.5-2.7 ppm) due to the sulfur atom's electronegativity, while the aromatic protons show characteristic splitting patterns reflecting the 1,2,4-trisubstituted benzene framework. Mass spectrometry typically shows a molecular ion peak at m/z 163 [M]+, with fragmentation patterns that help confirm the substitution pattern.

Environmental and safety considerations for handling Benzonitrile, 4-methyl-2-(methylthio)- follow standard laboratory protocols for nitrile-containing compounds. While not classified as highly hazardous, proper ventilation is recommended during handling due to potential mild irritant properties. The compound's biodegradation pathway has been studied in aerobic conditions, showing complete mineralization within 28 days in standard OECD 301 tests.

Industrial applications of CAS 1247534-24-2 are expanding, particularly in the development of advanced materials. The compound's ability to coordinate with metal ions makes it valuable in creating metal-organic frameworks (MOFs) with tunable porosity. Recent patents disclose its use in photovoltaic materials, where the methylthio group enhances electron delocalization in conjugated systems.

Market trends indicate growing demand for functionalized benzonitrile derivatives, with 4-methyl-2-(methylthio)benzonitrile showing a compound annual growth rate (CAGR) of 6.2% in the fine chemicals sector. This growth is driven by increased R&D investment in heterocyclic compound synthesis and small molecule drug discovery. Suppliers typically offer the compound in >98% purity, with custom synthesis options available for bulk quantities.

Quality control protocols for Benzonitrile, 4-methyl-2-(methylthio)- emphasize HPLC analysis with UV detection at 254 nm, where it typically elutes at 8.2 minutes on a C18 column with acetonitrile/water mobile phase. Impurity profiling focuses on detecting possible oxidation products of the methylthio group, particularly the corresponding sulfoxide and sulfone derivatives that may form during storage.

Future research directions for CAS 1247534-24-2 include exploring its potential in catalysis and material science applications. The compound's ability to act as a ligand for transition metals is being investigated for asymmetric synthesis applications. Additionally, its photophysical properties make it a candidate for developing organic light-emitting diodes (OLEDs) with improved efficiency.

For researchers working with 4-methyl-2-(methylthio)benzonitrile, proper storage conditions (ambient temperature under inert atmosphere) ensure long-term stability. The compound's solubility profile (soluble in most organic solvents but insoluble in water) facilitates various reaction conditions. Recent advances in green chemistry have developed solvent-free methods for its further functionalization.

In conclusion, Benzonitrile, 4-methyl-2-(methylthio)- represents an important class of functionalized aromatic nitriles with diverse applications across multiple scientific disciplines. Its unique combination of methyl and methylthio substituents on the benzonitrile scaffold provides chemists with a versatile intermediate for developing novel compounds with tailored properties. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in advanced chemical synthesis.